Z-Isomer Geometric Configuration vs. E-Isomer: Structural and Property Differentiation
CAS 39143-07-2 is the Z-isomer of 4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, whereas CAS 18808-85-0 represents the corresponding E-isomer or a mixed isomer stock . The Z-configuration places the pyrazolone carbonyl and the methoxyphenyl ring on the same side of the exocyclic double bond, resulting in a distinct dipole moment, different steric environment around the 4-position, and altered conjugation compared to the E-isomer . The Z-isomer has 0 hydrogen bond donors, 3 hydrogen bond acceptors, 3 rotatable bonds, and a computed complexity of 470 .
| Evidence Dimension | Geometric configuration (Z vs. E) and computed molecular descriptors |
|---|---|
| Target Compound Data | Z-isomer (CAS 39143-07-2): dipole-aligned conformation; complexity 470; 3 rotatable bonds; 0 H-bond donors; 3 H-bond acceptors |
| Comparator Or Baseline | E-isomer (CAS 18808-85-0): trans configuration; same molecular formula but different spatial arrangement of the 4-methoxyphenyl and carbonyl groups |
| Quantified Difference | Distinct 3D geometry affecting molecular recognition, crystal packing, and potentially biological target engagement. Computed complexity and electronic properties are isomer-specific |
| Conditions | Computational structural analysis; stereochemical assignment based on (Z)-configuration nomenclature |
Why This Matters
In structure-based drug design and chemical biology, the Z vs. E configuration of exocyclic double bonds can determine binding affinity and functional activity; procurement of the correct isomer is essential for reproducible research outcomes.
